Cas no 112431-66-0 (3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid)

• Product name: 3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid
• CAS No: 112431-66-0
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 2608761
• PubChem ID: 23043977

3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid
• SCHEMBL7288018
• 112431-66-0
• DTXSID00630008

• Inchi： InChI=1S/C18H20O5/c1-21-13-6-4-5-12(11-13)7-8-14-15(18(19)20)9-10-16(22-2)17(14)23-3/h4-6,9-11H,7-8H2,1-3H3,(H,19,20)
• InChI Key： KWGKVUSKZHDUNW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 316.13107373Da
• Monoisotopic Mass: 316.13107373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65Ų